Cas no 861212-16-0 (Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate)

• Product Name: Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate
• CAS No: 861212-16-0
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5742806
• PubChem ID: 3251142
• Update Time: 2025-10-31

Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate Chemical and Physical Properties

Names and Identifiers

• SR-01000307962-1
• 861212-16-0
• AKOS005088215
• 3K-583S
• ethyl2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate
• ethyl 2-(6-methyl-2-phenylpyrimidin-4-yl)oxypropanoate
• ethyl 2-[(6-methyl-2-phenyl-4-pyrimidinyl)oxy]propanoate
• ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate
• SR-01000307962
• Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate

• Inchi： 1S/C16H18N2O3/c1-4-20-16(19)12(3)21-14-10-11(2)17-15(18-14)13-8-6-5-7-9-13/h5-10,12H,4H2,1-3H3
• InChI Key： AUHBPZVZFHYGSE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C2C=CC=CC=2)N=1)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.3Ų

Additional information on Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate

Comprehensive Overview of Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate (CAS No. 861212-16-0)

Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate (CAS No. 861212-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a pyrimidine core, is widely studied for its potential applications in drug discovery and crop protection. The compound's molecular framework combines a phenyl group and a methyl substituent, which contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate due to its potential as a bioactive scaffold. Its structure allows for versatile modifications, enabling the creation of derivatives with tailored properties for specific applications. This adaptability aligns with current trends in precision medicine and sustainable agriculture, where customized solutions are increasingly sought after.

The synthesis of Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate typically involves multi-step organic reactions, including esterification and nucleophilic substitution. These processes are optimized to ensure high yield and purity, critical for industrial and research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality standards. The compound's CAS No. 861212-16-0 serves as a unique identifier, facilitating accurate tracking in global chemical databases.

One of the most discussed topics in the context of pyrimidine derivatives is their role in addressing antimicrobial resistance (AMR). With the rise of drug-resistant pathogens, scientists are exploring Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate as a potential candidate for developing new antibacterial and antifungal agents. Its mechanism of action, which may involve interference with microbial DNA synthesis, is a subject of ongoing investigation. This aligns with global health priorities, as highlighted by organizations like the WHO.

Another area of interest is the compound's application in crop protection. As the agricultural sector seeks eco-friendly alternatives to traditional pesticides, Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate is being evaluated for its efficacy against plant pathogens. Its potential to reduce environmental impact while maintaining high activity makes it a promising candidate for integrated pest management (IPM) systems. This resonates with the growing consumer demand for sustainable farming practices and organic produce.

From a commercial perspective, the market for fine chemicals like Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate is expanding rapidly. Pharmaceutical and agrochemical companies are investing heavily in R&D to capitalize on its potential. The compound's patent status and regulatory approvals are key considerations for stakeholders, as they influence its commercialization timeline. Additionally, its compatibility with green chemistry principles enhances its appeal in an era of heightened environmental awareness.

In conclusion, Ethyl 2-[(6-methyl-2-phenylpyrimidin-4-yl)oxy]propanoate (CAS No. 861212-16-0) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications, from drug development to agricultural innovation, underscore its importance in modern research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.